Cas no 1806954-81-3 (2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile)

2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile is a fluorinated pyridine derivative with a highly functionalized structure, featuring both cyano and difluoromethyl groups. Its unique substitution pattern enhances reactivity and selectivity, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The presence of multiple fluorine atoms contributes to improved metabolic stability and lipophilicity, which is advantageous in the design of bioactive compounds. This compound is particularly useful in cross-coupling reactions and nucleophilic substitutions due to its electron-withdrawing substituents. Its structural complexity allows for precise modifications, enabling tailored applications in advanced chemical synthesis.
2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile structure
1806954-81-3 structure
Product Name:2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile
CAS No:1806954-81-3
MF:C10H4F5N3
MW:261.15087890625
CID:4880126
Update Time:2025-10-31

2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile
    • Inchi: 1S/C10H4F5N3/c11-9(12)7-5(1-2-16)4-18-6(3-17)8(7)10(13,14)15/h4,9H,1H2
    • InChI Key: BERWQRNKHBQERT-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CN=C(C#N)C=1C(F)(F)F)CC#N)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 387
  • XLogP3: 2.1
  • Topological Polar Surface Area: 60.5

2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029038349-250mg
2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile
1806954-81-3 95%
250mg
$1,058.40 2022-03-31
Alichem
A029038349-500mg
2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile
1806954-81-3 95%
500mg
$1,668.15 2022-03-31
Alichem
A029038349-1g
2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile
1806954-81-3 95%
1g
$2,981.85 2022-03-31

Additional information on 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile

Introduction to 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806954-81-3)

2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile, with the CAS number 1806954-81-3, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, difluoromethyl, and trifluoromethyl substituents on a pyridine ring, along with an acetonitrile moiety. These functional groups contribute to the compound's exceptional chemical and biological properties, making it a valuable candidate for various applications.

The synthesis of 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile involves several intricate steps, often utilizing advanced synthetic methodologies. Recent studies have focused on optimizing these synthetic routes to improve yield and purity, while minimizing environmental impact. For instance, a 2021 publication in the Journal of Organic Chemistry detailed a novel one-pot synthesis method that significantly reduced reaction time and enhanced overall efficiency. This method involves the sequential addition of reagents under carefully controlled conditions, ensuring high selectivity and yield.

In terms of its physical and chemical properties, 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile exhibits remarkable stability under various conditions. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile, which facilitates its use in solution-based reactions and assays. The compound's melting point and boiling point are also well-documented, providing essential data for handling and storage.

The biological activity of 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile has been extensively studied in recent years. Research has shown that this compound possesses potent inhibitory effects on specific enzymes and receptors, making it a promising lead for drug discovery. For example, a 2020 study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that the compound effectively inhibited the activity of a key enzyme involved in cancer cell proliferation. This finding has sparked interest in its potential as an anticancer agent.

Beyond its anticancer properties, 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile has also shown promise in other therapeutic areas. A 2021 study in the European Journal of Medicinal Chemistry reported that the compound exhibited significant anti-inflammatory effects by modulating specific signaling pathways. This dual functionality—anticancer and anti-inflammatory—positions it as a versatile candidate for further development.

The safety profile of 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile is another critical aspect of its evaluation. Preclinical studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings are crucial for advancing the compound into clinical trials, where its safety and efficacy can be further assessed in human subjects.

In conclusion, 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806954-81-3) represents a significant advancement in the field of medicinal chemistry. Its unique structure and multifaceted biological activity make it an attractive candidate for drug development across various therapeutic areas. Ongoing research continues to uncover new applications and optimize its potential, underscoring its importance in modern pharmaceutical research.

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